Cas no 13888-03-4 (Methyl 4-Chloro-2-methylbutanoate)

• Product Name: Methyl 4-Chloro-2-methylbutanoate
• CAS No: 13888-03-4
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD00198001
• CID: 120007
• PubChem ID: 87566333
• Update Time: 2025-10-18

Methyl 4-Chloro-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-methylbutanoate
• Methyl 4-Chloro-2-methylbutyrate
• Butanoic acid,4-chloro-2-methyl-, methyl ester
• 4-chloro-2-methyl-butyric acid methyl ester
• 4-Chloro-2-methylbutyric Acid Methyl Ester
• Chloromethylbutyricacidmethylester
• 4-CHLORO-2-METHYLBUTYRIC ACID METHYL ESTER 98+%
• ZDDYJHVTUSUPFC-UHFFFAOYSA-N
• SBB054131
• 4098AD
• FCH963874
• C1319
• Methyl4-Chloro-2-methylbutanoate
• AKOS006222332
• FT-0636975
• SCHEMBL320546
• AS-67338
• CS-0205287
• Butanoic acid, 4-chloro-2-methyl-, methyl ester
• 13888-03-4
• MFCD00198001
• D89391
• DTXSID20460425
• DTXCID10411244
• DB-042452
• Methyl 4-Chloro-2-methylbutanoate

• MDL： MFCD00198001
• Inchi： 1S/C6H11ClO2/c1-5(3-4-7)6(8)9-2/h5H,3-4H2,1-2H3
• InChI Key： ZDDYJHVTUSUPFC-UHFFFAOYSA-N
• SMILES： ClCCC(C(=O)OC)C

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1,08 g/cm3
• Boiling Point: 81°C/23.3mmHg
• Flash Point: 61.8°C
• Refractive Index: 1.4320-1.4340
• PSA: 26.30000
• LogP: 1.42440
• Solubility: Not determined

Methyl 4-Chloro-2-methylbutanoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Safety Instruction： S23; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-Chloro-2-methylbutanoate

Methyl 4-Chloro-2-methylbutanoate (CAS No. 13888-03-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-Chloro-2-methylbutanoate (CAS No. 13888-03-4) is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a methyl ester group and a chlorinated butanoic acid moiety. The combination of these functional groups imparts distinct properties that make it valuable for a wide range of applications.

The molecular formula of Methyl 4-Chloro-2-methylbutanoate is C7H13ClO2, and its molecular weight is approximately 166.63 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water. These physical properties are crucial for its use in various chemical processes and formulations.

In the pharmaceutical industry, Methyl 4-Chloro-2-methylbutanoate has been explored for its potential as an intermediate in the synthesis of drugs. Its reactivity and stability make it an attractive candidate for the development of novel therapeutic agents. Recent research has focused on its use in the synthesis of anti-inflammatory and analgesic compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 4-Chloro-2-methylbutanoate in the synthesis of a new class of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In the field of agrochemicals, Methyl 4-Chloro-2-methylbutanoate has shown promise as an intermediate in the production of pesticides and herbicides. Its ability to participate in various chemical reactions allows for the synthesis of compounds with enhanced biological activity. A recent study in Pesticide Biochemistry and Physiology demonstrated the use of Methyl 4-Chloro-2-methylbutanoate in the development of environmentally friendly pesticides that are effective against a broad spectrum of pests while minimizing ecological impact.

The material science community has also taken an interest in Methyl 4-Chloro-2-methylbutanoate. Its unique chemical structure makes it suitable for use as a monomer or co-monomer in polymer synthesis. Polymers derived from Methyl 4-Chloro-2-methylbutanoate exhibit desirable properties such as high thermal stability, mechanical strength, and chemical resistance. These polymers have found applications in coatings, adhesives, and composite materials. A study published in Polymer Chemistry explored the synthesis and characterization of copolymers containing Methyl 4-Chloro-2-methylbutanoate, highlighting their potential for use in advanced materials with tailored properties.

From a safety perspective, it is important to handle Methyl 4-Chloro-2-methylbutanoate with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks. Additionally, it is essential to follow all relevant safety guidelines and regulations to ensure safe handling and storage.

In conclusion, Methyl 4-Chloro-2-methylbutanoate (CAS No. 13888-03-4) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemistry.